Cas no 2063-40-3 (Benzenepropanoylchloride, 2,3,4,5,6-pentafluoro-)
2063-40-3 structure
Product Name:Benzenepropanoylchloride, 2,3,4,5,6-pentafluoro-
CAS No:2063-40-3
MF:C9H4ClF5O
MW:258.572479248047
CID:249620
PubChem ID:45075657
Update Time:2025-04-19
Benzenepropanoylchloride, 2,3,4,5,6-pentafluoro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoylchloride, 2,3,4,5,6-pentafluoro-
- 3-(Pentafluorophenyl)propanoyl chloride
- LogP
- 2063-40-3
- 3-(Pentafluorophenyl)propionylchloride
- AKOS016015583
- 3-(2,3,4,5,6-pentafluorophenyl)propanoyl chloride
- 3-(Pentafluorophenyl)propionyl chloride
- Benzenepropanoyl chloride, 2,3,4,5,6-pentafluoro-
- 3-(2, 3, 4, 5, 6-pentafluorophenyl)propanoyl chloride
- DTXSID20663075
-
- Inchi: 1S/C9H4ClF5O/c10-4(16)2-1-3-5(11)7(13)9(15)8(14)6(3)12/h1-2H2
- InChI Key: ZREZSROHRNKDMF-UHFFFAOYSA-N
- SMILES: ClC(CCC1C(=C(C(=C(C=1F)F)F)F)F)=O
Computed Properties
- Exact Mass: 257.98712
- Monoisotopic Mass: 257.987
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- XLogP3: 3.2
Experimental Properties
- Density: 1.536
- Boiling Point: 228.682°C at 760 mmHg
- Flash Point: 92.104°C
- Refractive Index: 1.451
- PSA: 17.07
Benzenepropanoylchloride, 2,3,4,5,6-pentafluoro- Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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